7-Chloro-2-methylsulfanyl-thiazolo[4,5-b]pyridine-6-carbonitrile

• Molecular Formula: C8H4ClN3S2
• Molecular Weight: 241.7 g/mol
• IUPAC Name: 7-chloro-2-methylsulfanyl-[1,3]thiazolo[4,5-b]pyridine-6-carbonitrile
• InChI: InChI=1S/C8H4ClN3S2/c1-13-8-12-7-6(14-8)5(9)4(2-10)3-11-7/h3H,1H3
• InChI Key: FAQBSROMTNQXJA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=NC=C(C(=C2S1)Cl)C#N

Description

7-Chloro-2-methylsulfanyl-thiazolo[4,5-b]pyridine-6-carbonitrile is a useful research compound. Its molecular formula is C8H4ClN3S2 and its molecular weight is 241.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Compound 1f (34.6 g, 120 mmol), DMF-dimethyl acetal (34.0 mL, 240 mmol, 94% purity) and DMF (200 mL) were combined and heated to 80° C. for 90 minutes. The conversion to the cyclized intermediate, 7-hydroxy-2-methylsulfanyl-thiazolo[4,5-b]pyridine-6-carbonitrile was confirmed by LCMS (MS 298, MH+). The mixture was then cooled to 0° C. and SOCl2 was added dropwise (44 mL, 600 mmol). The reaction mixture was stirred for 2 hrs at ambient temperature. The mixture was then cooled back down to 0° C. and water (approximately 300 mL) was added dropwise. The resulting brown solid was collected by filtration and subsequently washed with water and MeOH to provide 7-chloro-2-methylsulfanyl-thiazolo[4,5-b]pyridine-6-carbonitrile Compound 1g (16.1 g) as a tan solid. 1H NMR (CDCl3) δ 8.82 (s, 1H), 2.91 (s, 3H). MS 242, 244 (MH+), 264, 266 (MNa+).